Cas no 7151-81-7 (2-(2-aminoethylamino)-1-phenylethanol)

• Product Name: 2-(2-aminoethylamino)-1-phenylethanol
• CAS No: 7151-81-7
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 1750925
• PubChem ID: 250672
• Update Time: 2025-04-21

2-(2-aminoethylamino)-1-phenylethanol Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminoethylamino)-1-phenylethanol
• AGN-PC-00034I
• 2-&lt
• (2-aminoethyl)amino&gt
• -1-phenylethanol
• 2-(2-Amino-aethylamino)-1-phenyl-aethanol
• N-(2-Hydroxy-2-phenylethyl)ethylenediamine
• 2-(2-amino-ethylamino)-1-phenyl-ethanol
• 2-(2,5-Dihydroxy-4-methyl-phenyl)-ethylamin
• 2-(2-aminoethyl)-5-methylhydroquinone
• 2-(2-aminoethyl)amino-1-phenylethylalcohol
• CHEMBL341610
• 1,4-Benzenediol, 2-(2-aminoethyl)-5-methyl-
• CTK3E4642
• AGN-PC-00034I; 2-< (2-aminoethyl)amino> -1-phenylethanol; 2-(2-Amino-aethylamino)-1-phenyl-aethanol; N-(2-Hydroxy-2-phenylethyl)ethylenediamine; 2-(2-amino-ethylamino)-1-phenyl-ethanol; 2-(2,5-Dihydroxy-4-methyl-phenyl)-ethylamin; 2-(2-aminoethyl)-5-methylhydroquinone; 2-(2-aminoethyl)amino-1-phenylethylalcohol; CHEMBL341610; 1,4-Benzenediol, 2-(2-aminoethyl)-5-methyl-; CTK3E4642;
• 7151-81-7
• SCHEMBL2185597
• NCIOpen2_000419
• NSC-70391
• AKOS011420308
• DTXSID00290681
• NSC70391

• Inchi： 1S/C10H16N2O/c11-6-7-12-8-10(13)9-4-2-1-3-5-9/h1-5,10,12-13H,6-8,11H2
• InChI Key： FNUGIRFCLRJTGL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)CNCCN

Computed Properties

• Exact Mass: 180.12638
• Monoisotopic Mass: 180.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• Density: 1.085
• Boiling Point: 314°C at 760 mmHg
• Flash Point: 143.7°C
• Refractive Index: 1.56
• PSA: 58.28
• LogP: 1.35950